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Compound of Interest

3-(3-Methoxyphenoxy)propane-
1,2-diol

Cat. No.: B096440

Compound Name:

Essential Safety and Handling Guide for 3-(3-
Methoxyphenoxy)propane-1,2-diol

Disclaimer: No specific Safety Data Sheet (SDS) for 3-(3-Methoxyphenoxy)propane-1,2-diol
(CAS No. 17131-51-0) is readily available. This guide is based on the safety information for its
close structural isomer, 3-(2-Methoxyphenoxy)propane-1,2-diol (Guaifenesin, CAS No. 93-14-
1), and general laboratory safety principles. It is imperative to handle this chemical with caution
and to conduct a thorough risk assessment before use.

I. Hazard Identification and Personal Protective
Equipment (PPE)

The primary hazards associated with the structural isomer, Guaifenesin, include acute oral
toxicity, skin irritation, and serious eye irritation.[1] Therefore, it is crucial to use appropriate
Personal Protective Equipment (PPE) to minimize exposure.

Table 1: Recommended Personal Protective Equipment (PPE)
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Protection Type Recommended Equipment  Specifications

Safety goggles with side- Must conform to EN 166 (EU)

Eye and Face Protection ) .
shields or a face shield. or NIOSH (US) standards.[2]

] ] Follow glove manufacturer's
) ) Chemical-resistant gloves T
Skin Protection . specifications for breakthrough
(e.g., nitrile rubber). ) )
time and permeation rate.

Lab coat or chemical-resistant )
To prevent skin contact.

apron.
Not generally required under If dust or aerosols are
Respiratory Protection normal use with adequate generated, a NIOSH-approved
ventilation. respirator may be necessary.
] Wash hands thoroughly after Prevents accidental ingestion
Hand Hygiene ) ) o
handling. and skin contamination.

Il. Operational Plan for Safe Handling

Adherence to a strict operational plan is essential for minimizing risks when working with 3-(3-
Methoxyphenoxy)propane-1,2-diol.

A. Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation
exposure.

e Ensure easy access to an eyewash station and a safety shower.
B. Handling Procedures:

e Preparation: Before handling, ensure all necessary PPE is worn correctly. Clear the
workspace of any unnecessary items.

» Weighing and Transfer: If the compound is a solid, handle it carefully to avoid generating
dust. Use a spatula for transfers. For liquids, use appropriate pipettes or graduated cylinders.
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» During Experimentation: Keep containers closed when not in use. Avoid direct contact with
the chemical. If heating the substance, do so in a controlled manner within the fume hood.

o Spill Management: In case of a small spill, absorb the material with an inert absorbent (e.g.,
vermiculite, sand) and place it in a sealed container for disposal. For larger spills, evacuate
the area and follow your institution's emergency procedures.

lll. Disposal Plan

Proper disposal of chemical waste is critical to ensure environmental safety and regulatory
compliance.

A. Waste Segregation:

o Contaminated Materials: All disposable items that have come into contact with 3-(3-
Methoxyphenoxy)propane-1,2-diol, such as gloves, paper towels, and pipette tips, should
be collected in a designated, sealed waste container.

e Unused Chemical: Unused or waste 3-(3-Methoxyphenoxy)propane-1,2-diol should be
collected in a separate, clearly labeled, and sealed container.

B. Disposal Method:

o Dispose of all chemical waste through your institution's hazardous waste management
program. Do not pour this chemical down the drain.

o Follow all local, state, and federal regulations for hazardous waste disposal.

IV. Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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